4-((6-methylpyridin-2-yl)oxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(6-methylpyridin-2-yl)oxy-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H27N3O5/c1-14-6-5-7-19(22-14)29-16-8-10-24(11-9-16)21(25)23-15-12-17(26-2)20(28-4)18(13-15)27-3/h5-7,12-13,16H,8-11H2,1-4H3,(H,23,25)
• InChI Key: FEAJTAVQCFFFQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C21H27N3O5
• Molecular Weight: 401.5 g/mol

Description

4-((6-methylpyridin-2-yl)oxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is commonly referred to as MTPCA and is a piperidine-based molecule that has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

1. CGRP Receptor Antagonism

• Context: Compounds like (R)-N-(3-(7-Methyl-1H-indazol-5-yl)-1-(4-(1-methylpiperidin-4-yl)piperazine-1-yl)-1-oxopropan-2-yl)-4-(2-oxo-1,2-dihydroquinolin-3-yl)piperidine-1-carboxamide, which share structural similarities with 4-((6-methylpyridin-2-yl)oxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide, have been identified as potent calcitonin gene-related peptide (CGRP) receptor antagonists. Their synthesis has been optimized for economical large-scale production, indicating potential utility in medical applications related to CGRP receptor inhibition (Cann et al., 2012).

2. Novel Pyrimidine Derivatives Synthesis

• Context: Derivatives of similar compounds, like the 4-oxo-N, 2, 6-triphenyl piperidine-3-carboxamides, have been synthesized for the development of novel 5,7-diarylpyrido[4,3-d]pyrimidines. These derivatives could have implications in the field of medicinal chemistry and drug development, demonstrating the versatility of piperidine-1-carboxamide derivatives in synthesizing new chemical entities (Vijayakumar, Karthikeyan, & Sarveswari, 2014).

3. Radiotracer Development for Neuroinflammation Imaging

• Context: Piperidine-1-carboxamide derivatives have been utilized in the synthesis of potential PET (Positron Emission Tomography) agents for imaging IRAK4 enzyme in neuroinflammation. This demonstrates their application in the development of diagnostic tools for neuroinflammatory conditions (Wang et al., 2018).

4. Soluble Epoxide Hydrolase Inhibition

• Context: Piperidine-4-carboxamide derivatives have been identified as inhibitors of soluble epoxide hydrolase, an enzyme implicated in various physiological processes. This suggests potential therapeutic applications in diseases where soluble epoxide hydrolase is a relevant target (Thalji et al., 2013).

5. Non-Linear Optical and Molecular Docking Studies

• Context: Piperidine-1-carboxamide derivatives have been subjected to computational studies for non-linear optical properties and molecular docking analyses. This indicates their potential in the field of materials science and as ligands in drug discovery (Jayarajan et al., 2019).